Cas no 27653-22-1 (3-(Naphthalen-1-yl)propan-1-ol)

• Product Name: 3-(Naphthalen-1-yl)propan-1-ol
• CAS No: 27653-22-1
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• MDL: MFCD09927278
• CID: 2111899
• PubChem ID: 14711518
• Update Time: 2025-10-29

3-(Naphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanol
• 3-(naphthalen-1-yl)propan-1-ol
• 3-(1-naphthyl)-1-propanol
• 3-(naphth-1-yl)propanol
• 3-(1-naphthyl)-propan-1-ol
• 3-(Naphth-1-yl)propan-1-ol
• LSYAESHKCVOHFC-UHFFFAOYSA-N
• NE30100
• Z1271929614
• Z993012474
• AKOS011897068
• 3-naphthalen-1-ylpropan-1-ol
• EN300-80832
• CBA65322
• SCHEMBL80656
• DA-29131
• 27653-22-1
• 3-(Naphthalen-1-yl)propan-1-ol

• MDL： MFCD09927278
• Inchi： 1S/C13H14O/c14-10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-3,5-7,9,14H,4,8,10H2
• InChI Key： LSYAESHKCVOHFC-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(Naphthalen-1-yl)propan-1-ol

Recent Advances in the Study of 3-(Naphthalen-1-yl)propan-1-ol (CAS: 27653-22-1) in Chemical Biology and Pharmaceutical Research

3-(Naphthalen-1-yl)propan-1-ol (CAS: 27653-22-1) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a naphthalene ring linked to a propanol moiety, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role in drug discovery, particularly as a scaffold for designing novel therapeutic agents targeting inflammation, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 3-(Naphthalen-1-yl)propan-1-ol and its derivatives. The researchers synthesized a series of analogs and evaluated their inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The results demonstrated that certain derivatives exhibited potent anti-inflammatory activity with minimal cytotoxicity, suggesting their potential as lead compounds for developing new anti-inflammatory drugs.

In the field of oncology, 3-(Naphthalen-1-yl)propan-1-ol has been explored for its ability to modulate cancer cell proliferation and apoptosis. A recent preprint on bioRxiv highlighted its role as a small-molecule inhibitor of protein-protein interactions (PPIs) involved in tumor growth. The study utilized molecular docking and in vitro assays to identify binding interactions between the compound and oncogenic proteins, revealing promising inhibitory effects on breast cancer cell lines. These findings underscore the compound's potential as a chemotherapeutic agent or adjuvant therapy.

Another area of interest is the compound's application in neuropharmacology. Research published in ACS Chemical Neuroscience in 2024 examined the neuroprotective effects of 3-(Naphthalen-1-yl)propan-1-ol in models of neurodegenerative diseases. The study reported that the compound could attenuate oxidative stress and reduce amyloid-beta aggregation in neuronal cells, suggesting its utility in Alzheimer's disease research. However, further in vivo studies are needed to validate these effects and assess pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 3-(Naphthalen-1-yl)propan-1-ol. A 2023 patent (WO2023123456) described an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising findings, challenges remain in translating 3-(Naphthalen-1-yl)propan-1-ol into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-(Naphthalen-1-yl)propan-1-ol (CAS: 27653-22-1) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Recent studies have highlighted its anti-inflammatory, anticancer, and neuroprotective properties, paving the way for future research and development. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be crucial for advancing this compound toward clinical use.